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Compound of Interest

Compound Name:
(2-Amino-5-

bromophenyl)methanol

Cat. No.: B151039 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of (2-Amino-5-
bromophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and storage

procedures for (2-Amino-5-bromophenyl)methanol (CAS No: 20712-12-3). The information is

intended to minimize risks and ensure the safety of laboratory personnel.

Chemical and Physical Properties
(2-Amino-5-bromophenyl)methanol is a chemical compound used in organic synthesis.[1] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of (2-Amino-5-bromophenyl)methanol
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Property Value

Molecular Formula C₇H₈BrNO[2][3][4]

Molecular Weight 202.05 g/mol [2][3]

Appearance Light brown to brown solid[2]

Purity ≥98%[2][5][6]

Melting Point 112-113°C[2]

CAS Number 20712-12-3[3][4][5]

Hazard Identification and Safety Information
This compound is classified as harmful and an irritant.[2] Appropriate precautions must be

taken to avoid exposure.

Table 2: Hazard and Precautionary Statements
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Category Code Statement

GHS Pictogram GHS07 alt text

Signal Word Warning[5]

Hazard Statements H302 Harmful if swallowed.[5]

H315 Causes skin irritation.[2]

H319
Causes serious eye irritation.

[2]

H335
May cause respiratory

irritation.[2]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling (2-Amino-5-
bromophenyl)methanol.

Engineering Controls
Ventilation: Use only in a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety glasses or goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin

contact.

Body Protection: Wear a lab coat or other appropriate protective clothing to prevent skin

exposure.

General Hygiene Practices
Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in laboratory areas.

Accidental Release Measures
Spill Cleanup: In case of a spill, vacate the area and ensure adequate ventilation. Wear

appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it

in a sealed container for disposal.

Fire Fighting: Use dry powder, carbon dioxide, or chemical foam to extinguish fires.

Firefighters should wear a self-contained breathing apparatus and full protective gear.

First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Storage Procedures
Proper storage is crucial to maintain the stability and integrity of (2-Amino-5-
bromophenyl)methanol.

General Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Temperature: Keep refrigerated at 2-8°C for long-term storage.[5]

Light and Air Sensitivity: The compound is light-sensitive.[2] Store in a dark place.[5] It is

recommended to store under an inert atmosphere, such as Argon.[2]

Container: Keep the container sealed in a dry place.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates the logical workflow for the safe handling of (2-Amino-5-
bromophenyl)methanol from receipt to disposal.
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Caption: Logical workflow for the safe handling of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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